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Executive Summary
For researchers utilizing [Leu5]-Enkephalin (Tyr-Gly-Gly-Phe-Leu), the distinction between the

Free Base (CAS 58822-25-6) and its Trifluoroacetate (TFA) Salt form is not merely a matter of

chemical cataloging—it is a critical determinant of experimental validity.[1]

While the TFA salt is the standard output of Solid Phase Peptide Synthesis (SPPS) due to its

superior solubility and ease of purification, the trifluoroacetate counterion acts as a "silent

variable" in biological systems. It is known to alter cellular proliferation, skew receptor binding

kinetics, and induce toxicity in vivo.[1][2] This guide provides the technical grounding to select

the correct form, calculate precise dosing based on Net Peptide Content (NPC), and execute

salt-exchange protocols when necessary.

Chemical Fundamentals: The Stoichiometry of the
Salt
To ensure accurate dosing, one must understand the molecular composition of the substance

in the vial. [Leu5]-Enkephalin contains a single basic site—the N-terminal amine of the Tyrosine

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b8103135#bc-rfq
https://www.caymanchem.com/product/23283/leu-enkephalin-trifluoroacetate-salt
https://www.caymanchem.com/product/23283/leu-enkephalin-trifluoroacetate-salt
https://www.mdpi.com/1424-8247/18/8/1163
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8103135?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


residue—making it a mono-cationic peptide at physiological pH.[1]

Structural Comparison
Feature

[Leu5]-Enkephalin Free
Base

[Leu5]-Enkephalin TFA Salt

CAS Number 58822-25-6
58822-25-6 (often cited

generically)

Formula

Molecular Weight 555.62 g/mol
~669.64 g/mol (assuming 1:1

stoichiometry)

Counterion None (Zwitterionic/Neutral)
Trifluoroacetate (

)

Primary State Crystalline solid or precipitate Lyophilized "fluffy" powder

Visualization: Salt Formation & Stoichiometry
The following diagram illustrates the protonation state of the N-terminus that drives salt

formation.

[Leu5]-Enkephalin (Free Base)
MW: 555.62

N-term: NH2 (Neutral)
[Leu5]-Enkephalin TFA Salt

MW: ~669.64
N-term: NH3+ • CF3COO-

 Protonation (+H+)

Trifluoroacetic Acid
(TFA)

Source: SPPS Cleavage

 Ionic Bonding

Click to download full resolution via product page

Caption: Transformation of the neutral N-terminal amine into a cationic salt species via TFA

interaction.

Physicochemical Properties & Solubility[1][4][5][6]
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Solubility Profiles
TFA Salt: Highly soluble in water and polar organic solvents (MeOH, ACN).[1] The bulky,

lipophilic trifluoroacetate counterion disrupts intermolecular hydrogen bonding between

peptide chains, preventing aggregation and enhancing solvation.

Free Base: Significantly lower aqueous solubility, particularly near its isoelectric point (pI

~5.5–6.0).[1] It may require pH adjustment (using weak acid or base) or small amounts of

organic co-solvent (DMSO) to fully dissolve at high concentrations.[1]

Stability[1][2][4][7][8]
Solid State: Both forms are stable at -20°C if protected from moisture.[1] The TFA salt is

hygroscopic; exposure to air can lead to water uptake, altering the effective weight.

In Solution: [Leu5]-Enkephalin is susceptible to enzymatic degradation (aminopeptidases).[1]

The salt form does not inherently protect against proteolysis once dissolved.

Biological Implications: The "Silent" Toxicity of TFA
The choice between Free Base (or Acetate/HCl salts) and TFA salt is dictated by the sensitivity

of the biological model.

In Vitro Assays (Receptor Binding & Cell Culture)[1]
Receptor Kinetics: The

ion can act as an allosteric modulator on certain receptors (e.g., Glycine receptors) and may
alter the pH of unbuffered culture media.

Cytotoxicity: TFA inhibits osteoblast proliferation and can alter metabolic rates in sensitive

cell lines at concentrations as low as 10 nM to 1 mM.

Recommendation: For robust

or

determination, TFA removal is recommended, or controls using Na-TFA should be included.
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In Vivo Studies (Animal Models)[1][9][10][11][12]
Toxicity: High doses of TFA salts introduce significant amounts of trifluoroacetate, which is

not metabolized and can accumulate. It has been linked to trifluoroacetylation of liver

proteins and potential immunogenicity.

Standard:TFA salts are generally unacceptable for in vivo use. Researchers should convert

to the Acetate or Hydrochloride salt, or use the Free Base if solubility permits.

Decision Matrix: Selecting the Right Form

Experimental Goal

High-Throughput Screening
(HTS)

Sensitive Cell Assays
(Stem Cells, Primary Cultures) In Vivo / Animal Studies

Use TFA Salt
(Account for NPC)

 Cost-Effective

Must Remove TFA

Select Acetate or HCl Salt

 Salt Exchange

Click to download full resolution via product page

Caption: Workflow for selecting the appropriate peptide form based on experimental sensitivity.

Critical Calculation: Net Peptide Content (NPC)
A common source of experimental error is treating the weighed mass of the lyophilized powder

as 100% peptide. The powder consists of:

The Peptide itself.
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Counterions (TFA, Acetate, etc.).[1][3][4][5][6][7]

Residual Water (often 2–10%).[1]

Formula for Dosing:

[1]

Theoretical NPC Calculation for [Leu5]-Enkephalin TFA Salt: Assuming a 1:1 stoichiometry and

0% water (idealized):

[1]

Note: In practice, with residual water and non-stoichiometric TFA association, the NPC is often

70–75%. Always refer to the Elemental Analysis (N%) on the Certificate of Analysis.

Protocol: TFA to Acetate Salt Exchange
If you possess the TFA salt but require a biocompatible form, use this standard ion-exchange

protocol.

Materials:

Strong Anion Exchange Resin (e.g., Dowex 1x2 or equivalent in Acetate form).[1]

0.1 M Acetic Acid.

Lyophilizer.[5][8]

Step-by-Step Workflow:

Resin Preparation: Wash the resin column with 10 volumes of 1 M Sodium Acetate, followed

by 10 volumes of distilled water to remove excess sodium.

Dissolution: Dissolve [Leu5]-Enkephalin TFA salt in a minimal volume of distilled water

(approx. 10 mg/mL).

Loading: Apply the peptide solution to the column.[8][9] The
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ions will bind to the resin, displacing Acetate ions.

Elution: Elute with distilled water or 0.1 M Acetic Acid. Collect fractions.

Lyophilization: Freeze and lyophilize the eluate. Repeat lyophilization from water 2x to

remove excess acetic acid.

Validation: Verify TFA removal via HPLC or 19F-NMR (Fluorine NMR is highly sensitive to

residual TFA).[1]

1. Prepare Resin
(Wash w/ NaOAc)

2. Load Peptide
(TFA Salt)

3. Ion Exchange
(TFA binds, Acetate releases) 4. Elute & Lyophilize

Click to download full resolution via product page

Caption: Ion-exchange chromatography workflow for converting TFA salt to Acetate salt.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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